Cas no 2171753-44-7 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pent-4-ynoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pent-4-ynoic acid
• CAS No: 2171753-44-7
• MF: C₂₅H₂₂N₄O₅
• MW: 458.465985774994
• CID: 6373512
• PubChem ID: 165572661
• Update Time: 2025-05-28

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pent-4-ynoic acid
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-5-yl]formamido}pent-4-ynoic acid
• EN300-1564014
• 2171753-44-7

• Inchi： 1S/C25H22N4O5/c1-3-8-20(24(31)32)26-23(30)21-13-22(28-29(21)2)27-25(33)34-14-19-17-11-6-4-9-15(17)16-10-5-7-12-18(16)19/h1,4-7,9-13,19-20H,8,14H2,2H3,(H,26,30)(H,31,32)(H,27,28,33)
• InChI Key： DCZYAHPJPHARRH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(NC(C(=O)O)CC#C)=O)N(C)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.15901982g/mol
• Monoisotopic Mass: 458.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 123Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pent-4-ynoic acid

Comprehensive Overview of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pent-4-ynoic acid (CAS No. 2171753-44-7)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pent-4-ynoic acid, identified by its CAS No. 2171753-44-7, is a specialized organic molecule widely utilized in peptide synthesis and bioconjugation applications. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pent-4-ynoic acid backbone, makes it invaluable in modern pharmaceutical research and drug development. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "click chemistry reagents," highlighting its relevance in cutting-edge scientific workflows.

In the context of current trends, this compound aligns with the growing demand for high-purity building blocks in peptide-based therapeutics. With the rise of personalized medicine and targeted drug delivery systems, molecules like 2171753-44-7 are gaining attention for their role in creating biocompatible conjugates. Searches for "Fmoc-amino acid applications" or "alkyne-functionalized peptides" often lead to discussions about its utility in solid-phase peptide synthesis (SPPS) and bioorthogonal chemistry.

The structural complexity of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pent-4-ynoic acid enables selective modifications, particularly in protein engineering and antibody-drug conjugates (ADCs). Its alkyne moiety allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry" methodologies. This feature addresses frequent queries about "how to functionalize peptides for labeling" or "best practices for bioconjugation," making it a staple in laboratories focusing on chemical biology.

From a synthetic perspective, the Fmoc group in CAS 2171753-44-7 offers temporary protection during peptide chain elongation, which can be removed under mild basic conditions. This property is critical for researchers investigating "stepwise peptide assembly" or "orthogonal protection strategies." Additionally, its pyrazole ring contributes to enhanced stability, a topic often explored in searches like "heterocyclic amino acid analogs" or "improving peptide metabolic resistance."

Quality control of 2171753-44-7 involves advanced analytical techniques such as HPLC and mass spectrometry, reflecting industry standards for pharmaceutical intermediates. Discussions around "HPLC purity thresholds for peptide reagents" or "MS characterization of Fmoc compounds" frequently reference this compound’s stringent specifications. Its compatibility with automated synthesizers also positions it as a solution for queries about "scaling up peptide production."

Emerging applications in diagnostic probe development further elevate the importance of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pent-4-ynoic acid. Its ability to incorporate fluorescent tags via alkyne-azide reactions answers trending questions about "designing multifunctional imaging agents." As the scientific community prioritizes multimodal therapeutics, this compound’s versatility ensures its continued prominence in literature and patent filings.

In summary, CAS No. 2171753-44-7 represents a critical tool at the intersection of organic chemistry and biomedical innovation. Its design caters to contemporary needs in drug discovery, material science, and molecular imaging, addressing both fundamental research questions and industrial-scale challenges. The persistent search volume for terms like "Fmoc-alkyne amino acid synthesis" underscores its enduring value in advancing scientific frontiers.